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Abstract
Chiral α-hydroxyphosphonates are a pivotal class of organophosphorus compounds, serving as

indispensable building blocks and key pharmacophores in medicinal chemistry and materials

science.[1][2][3] Their structural analogy to α-hydroxy-carboxylates allows them to act as potent

enzyme inhibitors, haptens for catalytic antibody induction, and intermediates for synthesizing

other biologically active molecules like α-aminophosphonates.[2][4][5] However, the successful

integration of these high-value reagents into research and development pipelines is critically

dependent on their commercial availability and the reliability of the supply chain. This guide

provides an in-depth analysis of the supplier landscape for chiral hydroxyphosphonates,

offering a strategic framework for their procurement, from off-the-shelf catalog purchases to

full-scale custom synthesis.
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Introduction: The Strategic Importance of Chiral
Hydroxyphosphonates
The significance of chiral hydroxyphosphonates stems from their wide-ranging biological

activities, including antibacterial, antiviral, and herbicidal properties.[4] The stereochemistry of

the α-carbon is crucial for biological efficacy, making access to enantiomerically pure forms a

primary concern for drug development professionals.[4][6] The growing demand for these

enantiopure compounds has spurred advancements in their asymmetric synthesis, yet

navigating the commercial landscape to source specific, high-purity isomers remains a

significant challenge.[4][6][7] This guide serves to demystify the sourcing process, enabling

researchers to make informed decisions when procuring these critical reagents.

The Supplier Landscape: From Global Distributors
to Niche Specialists
The commercial market for chiral hydroxyphosphonates can be segmented into two primary

tiers: large, diversified chemical suppliers who offer a broad range of common scaffolds, and

smaller, specialized companies, including contract research organizations (CROs), that provide

access to novel structures and custom synthesis services.

Tier 1: Major Global Chemical Suppliers
Global suppliers are the first port of call for many researchers, offering extensive online

catalogs, established distribution networks, and readily available research-scale quantities (mg

to g).
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Supplier
Typical Offerings &
Scale

Key Strengths Considerations

Sigma-Aldrich (Merck)

Broad catalog of chiral

reagents, including

select chiral alcohols,

phosphine ligands,

and various

phosphonate building

blocks.[8][9]

Extensive portfolio,

robust quality control,

excellent

documentation (CoA,

SDS), and global

distribution.

Catalog may lack

novel or highly

substituted

hydroxyphosphonate

structures.

TCI (Tokyo Chemical

Industry)

Offers over 30,000

reagents, including a

specific category for

phosphorus catalysts

and various

phosphonate

derivatives.[10]

Available through

distributors like Fisher

Scientific.[11][12][13]

Strong focus on

synthetic chemistry

reagents, high purity

standards, and good

availability of

functionalized building

blocks.

Enantiomerically pure

hydroxyphosphonate

selection may be

limited to more

common structures.

Santa Cruz

Biotechnology (SCBT)

Provides a vast array

of "ChemCruz"

biochemicals for

research, alongside

their primary antibody

and gene-editing

product lines.[14][15]

[16]

Extensive product

range covering many

areas of life science

research.[17]

Primarily focused on

biologically relevant

small molecules; the

selection of specific

chiral phosphonate

synthons may be

opportunistic.

Strem Chemicals Specializes in high-

purity specialty

chemicals, including a

variety of

alkylphosphonic acids

and metal catalysts.

[18][19][20] Products

are also available via

Renowned for high-

purity materials and

expertise in

organometallics and

catalysts.[20][22]

Offers custom

synthesis services.

[20]

Catalog is more

focused on ligands,

metals, and specific

acid classes rather

than a broad range of

chiral

hydroxyphosphonates

.
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distributors like Fisher

Scientific.[21]

Tier 2: Specialized and Custom Synthesis Providers
When a desired chiral hydroxyphosphonate is not available in a catalog, researchers must turn

to companies specializing in chiral chemistry and custom synthesis.

Aurum Pharmatech: This company explicitly lists hydroxyphosphonates and

hydroxyaminophosphonates as part of its chiral synthesis services.[23] They emphasize their

capabilities in resolution, asymmetric synthesis using chiral catalysts, and thorough

analytical characterization (NMR, HPLC, polarimetry) to ensure optical purity.[23] This makes

them a strong candidate for sourcing novel or non-commercially available chiral targets.

Contract Research and Manufacturing Organizations (CRMOs): A multitude of CRMOs

possess the core competency in asymmetric synthesis required to produce custom chiral

hydroxyphosphonates. The synthesis of these molecules often involves well-established

methods like the Pudovik or Abramov reactions, adapted for enantioselectivity using chiral

catalysts or auxiliaries.[2][24] When engaging a CRMO, the clarity of the synthetic route and

the analytical methods for confirming enantiopurity are paramount.

The Procurement Workflow: A Step-by-Step
Protocol for Sourcing
Sourcing the correct chiral hydroxyphosphonate requires a systematic approach, especially

when moving beyond simple catalog orders. The following protocol outlines a self-validating

system for procurement.

Step 1: Initial Scoping & Catalog Search

Define the Target: Specify the exact chemical structure, desired enantiomer ((R) or (S)), and

required enantiomeric excess (%ee).

Search Major Suppliers: Use CAS numbers and chemical names to perform thorough

searches of Tier 1 supplier catalogs (Sigma-Aldrich, TCI, etc.).
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Evaluate Hits: If found, scrutinize the product specifications. Confirm the enantiomeric purity,

available analytical data (e.g., chiral HPLC trace), and stock levels.

Step 2: Engaging Custom Synthesis Providers (If Necessary)

Identify Potential Partners: Select companies with demonstrated expertise in chiral synthesis

and organophosphorus chemistry, such as Aurum Pharmatech or other specialized CROs.

[23]

Request for Quotation (RFQ): Submit a detailed RFQ package including the target structure,

required quantity, purity specifications (%ee, chemical purity), and any required analytical

documentation.

Technical Evaluation: Assess the proposed synthetic route for feasibility and potential pitfalls.

A robust proposal will often cite relevant literature for the key stereoselective step.[24][25]

Step 3: Quality Control and Validation

Certificate of Analysis (CoA): Upon receipt, the CoA is the most critical document. It must

validate the identity, purity (typically via ¹H NMR, ³¹P NMR, and LC-MS), and, most

importantly, the enantiomeric excess (via chiral HPLC or GC).

Independent Verification: For critical drug development applications, it is best practice to

independently verify the structure and enantiopurity using in-house analytical resources.

The following diagram illustrates the decision-making process for sourcing these critical

compounds.
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Phase 1: Scoping

Phase 2: Sourcing Strategy
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Caption: Decision workflow for procuring chiral hydroxyphosphonates.
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Conclusion and Future Outlook
The commercial availability of chiral hydroxyphosphonates is a dynamic landscape. While

major suppliers provide a solid foundation of common building blocks, the true breadth of

chemical space is accessed through specialized custom synthesis providers. The development

of more efficient and scalable catalytic asymmetric syntheses, such as enantioselective

hydrophosphonylation, will likely lead to a greater diversity of off-the-shelf chiral

hydroxyphosphonates in the future.[7][25] For researchers and drug developers, a dual

strategy of leveraging large catalogs for speed and efficiency with established compounds,

while building relationships with expert CROs for novel targets, represents the most robust and

effective approach to securing these vital chiral synthons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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